Cas no 2229682-92-0 (3-3-(2-methylphenyl)phenylprop-2-enal)

3-3-(2-methylphenyl)phenylprop-2-enal is an aromatic α,β-unsaturated aldehyde featuring a conjugated system with a 2-methylphenyl substituent. This compound exhibits reactivity typical of enals, making it a versatile intermediate in organic synthesis, particularly for Michael additions, cyclizations, and condensation reactions. Its structural rigidity and electron-rich aromatic system enhance its utility in the preparation of fine chemicals, pharmaceuticals, and advanced materials. The presence of the methyl group at the ortho position may influence steric and electronic properties, offering selectivity in catalytic processes. Suitable for controlled reactions under inert conditions, it is valued for its potential in constructing complex molecular architectures.
3-3-(2-methylphenyl)phenylprop-2-enal structure
2229682-92-0 structure
Product Name:3-3-(2-methylphenyl)phenylprop-2-enal
CAS No:2229682-92-0
MF:C16H14O
MW:222.281764507294
CID:6085338
PubChem ID:165721574
Update Time:2025-10-24

3-3-(2-methylphenyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 3-3-(2-methylphenyl)phenylprop-2-enal
    • 3-[3-(2-methylphenyl)phenyl]prop-2-enal
    • EN300-1742154
    • 2229682-92-0
    • Inchi: 1S/C16H14O/c1-13-6-2-3-10-16(13)15-9-4-7-14(12-15)8-5-11-17/h2-12H,1H3/b8-5+
    • InChI Key: BQULCFKNAAIWPL-VMPITWQZSA-N
    • SMILES: O=C/C=C/C1=CC=CC(=C1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 222.104465066g/mol
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

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Additional information on 3-3-(2-methylphenyl)phenylprop-2-enal

Comprehensive Overview of 3-[3-(2-Methylphenyl)phenyl]prop-2-enal (CAS No. 2229682-92-0)

3-[3-(2-Methylphenyl)phenyl]prop-2-enal (CAS No. 2229682-92-0) is an organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also referred to as 3-(3-(2-methylphenyl)phenyl)acrylaldehyde, is a versatile intermediate with a unique molecular structure that makes it valuable for various synthetic applications. Its CAS number 2229682-92-0 is often searched by researchers and industry professionals seeking high-purity reagents for advanced chemical synthesis.

The molecular formula of 3-[3-(2-Methylphenyl)phenyl]prop-2-enal is C16H14O, and it features a conjugated system that contributes to its reactivity and potential applications. The presence of the 2-methylphenyl group and the acrylaldehyde moiety makes this compound particularly useful in the synthesis of fine chemicals and specialty materials. Researchers frequently inquire about its synthesis methods, physical properties, and applications in drug discovery, making it a topic of interest in academic and industrial circles.

One of the key reasons for the growing interest in 3-[3-(2-Methylphenyl)phenyl]prop-2-enal is its role in the development of novel pharmaceutical intermediates. The compound’s structure allows for further functionalization, enabling the creation of derivatives with potential biological activity. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such intermediates, as they can be used to optimize lead compounds for improved efficacy and safety. Searches related to CAS 2229682-92-0 in drug development have surged, reflecting its relevance in modern medicinal chemistry.

In addition to pharmaceuticals, 3-[3-(2-Methylphenyl)phenyl]prop-2-enal finds applications in the agrochemical industry. Its structural features make it a candidate for the synthesis of pesticides and herbicides, where the demand for environmentally friendly and highly effective solutions is on the rise. The compound’s potential in green chemistry and sustainable agriculture aligns with global trends toward reducing the environmental impact of chemical products. Queries such as "biodegradable agrochemical intermediates" and "CAS 2229682-92-0 in crop protection" are increasingly common in scientific databases.

The material science sector also benefits from the unique properties of 3-[3-(2-Methylphenyl)phenyl]prop-2-enal. Its conjugated system and reactive aldehyde group make it suitable for the synthesis of advanced polymers and functional materials. Researchers exploring organic electronics and photovoltaic materials often investigate this compound for its potential to enhance the performance of organic semiconductors. The rise of renewable energy technologies has further fueled interest in such materials, with searches for "CAS 2229682-92-0 in OLEDs" and "conductive polymer precursors" becoming more frequent.

From a commercial perspective, the demand for 3-[3-(2-Methylphenyl)phenyl]prop-2-enal is driven by its versatility and the expanding applications of its derivatives. Suppliers and manufacturers often highlight its high purity and consistent quality, which are critical for research and industrial use. The compound’s CAS number 2229682-92-0 serves as a key identifier in procurement databases, ensuring accurate sourcing for laboratories and production facilities. Market analyses indicate a steady growth trajectory for such specialty chemicals, particularly in regions with strong pharmaceutical and agrochemical sectors.

In summary, 3-[3-(2-Methylphenyl)phenyl]prop-2-enal (CAS No. 2229682-92-0) is a compound of significant scientific and industrial importance. Its applications span drug discovery, agrochemical development, and advanced materials, making it a focal point for researchers and manufacturers alike. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.

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